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Compound of Interest

Compound Name: Ethyl 3-ethoxybenzoate

CAS No.: 5432-17-7

Cat. No.: B1582107

Get Quote

This guide provides a comprehensive technical overview of Ethyl 3-ethoxybenzoate, a

benzoate ester with significant potential in synthetic chemistry and drug discovery. The

document is intended for researchers, scientists, and professionals in the field of drug

development, offering detailed insights into its chemical identity, physicochemical properties,

synthesis, spectral characterization, and safety protocols.

Chemical Identity and Structure
Ethyl 3-ethoxybenzoate is an organic compound classified as a benzoate ester. The structure

features a central benzene ring substituted with an ethoxy group at the meta-position (C3) and

an ethyl ester group at the C1 position. This arrangement of functional groups dictates its

reactivity and physical properties, making it a valuable intermediate in organic synthesis.

The IUPAC name for this compound is ethyl 3-ethoxybenzoate.[1] It is also known by other

synonyms such as Ethyl m-ethoxybenzoate and 3-Ethoxybenzoic acid ethyl ester.[1]

The structural and identifying information for Ethyl 3-ethoxybenzoate is summarized in the

table below.
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Identifier Value Source

IUPAC Name ethyl 3-ethoxybenzoate PubChem[1]

CAS Number 5432-17-7 PubChem[1]

Molecular Formula C₁₁H₁₄O₃ PubChem[1]

Molecular Weight 194.23 g/mol PubChem[1]

Canonical SMILES
CCOC1=CC=CC(=C1)C(=O)O

CC
PubChem[1]

InChI Key
BQXRZUDSLFBQDX-

UHFFFAOYSA-N
PubChem[1]

The chemical structure of Ethyl 3-ethoxybenzoate is depicted in the following diagram:

Caption: 2D structure of Ethyl 3-ethoxybenzoate.

Physicochemical Properties
The physicochemical properties of a compound are critical for its application in drug discovery

and development, influencing its absorption, distribution, metabolism, and excretion (ADME)

profile. While experimental data for Ethyl 3-ethoxybenzoate is limited, its properties can be

predicted and compared to similar structures.
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Property Value Notes

Appearance Colorless to pale yellow liquid

Based on analogous

compounds like ethyl

benzoate.[2]

Boiling Point Not available

The related compound, ethyl

3-hydroxybenzoate, has a

boiling point of 187-188 °C at

31 mmHg.[3]

Melting Point Not available

The related compound, ethyl

3-hydroxybenzoate, has a

melting point of 71-73 °C.[3]

Solubility
Insoluble in water, soluble in

most organic solvents

Based on the properties of

ethyl benzoate.[2][4]

XLogP3 2.9 Computed by XLogP3 3.0.[1]

Synthesis of Ethyl 3-ethoxybenzoate
A common and efficient method for the synthesis of Ethyl 3-ethoxybenzoate involves a two-

step process starting from 3-hydroxybenzoic acid. This process includes an initial esterification

followed by a Williamson ether synthesis.

Synthetic Workflow
The overall synthetic scheme is presented below:
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Caption: Synthetic workflow for Ethyl 3-ethoxybenzoate.

Step-by-Step Experimental Protocol
Step 1: Fischer Esterification of 3-Hydroxybenzoic Acid

This initial step converts the carboxylic acid functionality of 3-hydroxybenzoic acid into an ethyl

ester. The use of a strong acid catalyst, such as sulfuric acid, is crucial for this reaction.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 3-

hydroxybenzoic acid in an excess of absolute ethanol.
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Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the solution

while stirring.

Reflux: Heat the reaction mixture to reflux and maintain for several hours. The progress of

the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: After completion, cool the mixture to room temperature and remove the excess

ethanol under reduced pressure.

Extraction: Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a

saturated sodium bicarbonate solution to neutralize the acidic catalyst, followed by a brine

wash.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to

yield crude Ethyl 3-hydroxybenzoate. Further purification can be achieved by column

chromatography.

Step 2: Williamson Ether Synthesis

This step introduces the ethoxy group at the C3 position of the benzene ring.

Reaction Setup: Dissolve the purified Ethyl 3-hydroxybenzoate in a suitable polar aprotic

solvent, such as acetone, in a round-bottom flask.

Base and Alkylating Agent Addition: Add potassium carbonate as a base, followed by the

addition of an ethylating agent like ethyl iodide.

Reflux: Heat the mixture to reflux and stir for several hours until the reaction is complete

(monitored by TLC).

Work-up: Cool the reaction mixture and filter to remove the inorganic salts.

Extraction: Concentrate the filtrate and dissolve the residue in an organic solvent. Wash with

water and brine.

Purification: Dry the organic layer, concentrate, and purify the crude product by column

chromatography to obtain pure Ethyl 3-ethoxybenzoate.
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Spectroscopic Characterization
Spectroscopic analysis is essential for confirming the structure and purity of the synthesized

Ethyl 3-ethoxybenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons, the two ethoxy groups, and the ethyl ester group. The aromatic protons will

appear as multiplets in the downfield region. The two methylene groups of the ethoxy and

ester functions will appear as quartets, while the two methyl groups will be visible as triplets.

¹³C NMR: The carbon NMR spectrum will display distinct peaks for the carbonyl carbon of

the ester, the aromatic carbons (with those attached to oxygen atoms appearing more

downfield), and the aliphatic carbons of the ethyl groups.

Mass Spectrometry (MS)
The mass spectrum of Ethyl 3-ethoxybenzoate would show a molecular ion peak (M⁺) at m/z

= 194.23. Fragmentation patterns would likely involve the loss of the ethoxy group, the ethyl

group, or the entire ester functionality.[1]

Applications in Research and Drug Development
Benzoate esters are widely utilized in various industries. While specific applications of Ethyl 3-
ethoxybenzoate are not extensively documented, its structural motifs suggest potential utility

in several areas of research and development.

Intermediate in Organic Synthesis: The presence of both an ether and an ester functional

group makes Ethyl 3-ethoxybenzoate a versatile building block for the synthesis of more

complex molecules, including potential pharmaceutical agents and agrochemicals.

Fragrance and Flavoring Agent: Many benzoate esters, such as ethyl benzoate, are known

for their pleasant odors and are used in the fragrance and food industries.[5] Ethyl 3-
ethoxybenzoate may possess similar organoleptic properties.

Potential Biological Activity: Derivatives of benzoic acid have demonstrated a wide range of

biological activities. For instance, the related compound ethyl 3,4-dihydroxybenzoate has
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been reported to have antibacterial and antioxidant properties.[6][7] This suggests that Ethyl
3-ethoxybenzoate could serve as a scaffold for the development of new therapeutic agents.

Its lipophilicity, influenced by the ethoxy group, could be advantageous for modulating the

ADME properties of drug candidates.

Safety and Handling
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Ethyl 3-ethoxybenzoate is associated with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

It is imperative to handle this chemical in a well-ventilated fume hood, wearing appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Conclusion
Ethyl 3-ethoxybenzoate is a valuable chemical compound with a well-defined structure and

predictable physicochemical properties. Its synthesis via a two-step process is straightforward,

and its structure can be readily confirmed using standard spectroscopic techniques. While its

direct applications are still being explored, its role as a synthetic intermediate and its potential

for biological activity make it a compound of interest for researchers in organic chemistry and
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drug discovery. Adherence to proper safety protocols is essential when handling this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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